Cas no 528882-15-7 (tert-Butyl methyl(3-nitrophenyl)carbamate)

• Product Name: tert-Butyl methyl(3-nitrophenyl)carbamate
• CAS No: 528882-15-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD11111482
• CID: 826075
• PubChem ID: 11528945
• Update Time: 2025-04-19

tert-Butyl methyl(3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(3-nitrophenyl)carbamate
• tert-butyl N-methyl-N-(3-nitrophenyl)carbamate
• methyl-(3-nitro-phenyl)-carbamic acid tert-butyl ester
• N-methyl-(3-nitrophenyl)carbamic acid tert-butyl ester
• tert-butyl (3-nitrophenyl)methylcarbamate
• DTXSID30468098
• MFCD11111482
• VILMFFGDPISPFQ-UHFFFAOYSA-N
• AB8772
• 1-(Boc-methylamino)-3-nitrobenzene
• tert-Butylmethyl(3-nitrophenyl)carbamate
• 528882-15-7
• SCHEMBL3913255
• BS-28850
• tert-Butyl methyl 3-nitrophenylcarbamate
• TERT-BUTYL METHYL (3-NITROPHENYL)CARBAMATE
• EN300-6513011

• MDL： MFCD11111482
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(15)13(4)9-6-5-7-10(8-9)14(16)17/h5-8H,1-4H3
• InChI Key： VILMFFGDPISPFQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.36000
• LogP: 3.48930